Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20756720 S-[2-(4-Pyridyl)ethyl]Thiolactic Acid, Sodium Salt 1024357-58-1 C10H12NNaO2S
VC20756726 Methyl N-Biotinyl-6-amino-2-naphthonate 1041143-49-0 C22H25N3O4S
VC20762273 Phenylmethanethiosulfonate 1197-26-8 C7H8O2S2
VC20762276 Ethyl 3-oxo-4-(triphenylphosphoranylidene)butyrate 13148-05-5 C24H23O3P
VC20757835 2-Methoxy-4-methylpyrimidine 14001-60-6 C6H8N2O
VC20762798 DMPX 14114-46-6 C10H10N4O2
VC20756740 Methyl beta-D-galactopyranoside 1824-94-8 C7H14O6
VC20757414 1-Chloro-4-methylphthalazine 19064-68-7 C9H7ClN2
VC20758047 [(2R,3R,4S,5R,6S)-3,4,5-Triacetyloxy-6-[(2R,3R,4S,5R,6S)-3,5-diacetyloxy-2-(acetyloxymethyl)-6-(4-nitrophenoxy)oxan-4-yl]oxyoxan-2-yl]methyl acetate 195715-98-1 C32H39NO20
VC20763157 (S)-O-Methylencecalinol 20628-09-5 C14H16O3
VC20757433 l-Naproxen 23979-41-1 C14H14O3
VC20758003 (1R,2R,5R)-2-Hydroxy-2,6,6-trimethylbicyclo[3.1.1]heptan-3-one 24047-72-1 C10H16O2
VC20758223 1-Methoxy-4-nitro-5-(2-nitroethenyl)-2-phenylmethoxybenzene 2426-89-3 C16H14N2O6
VC20757813 Xanthohumol D 274675-25-1 C21H22O6
VC20757810 (1R,2S,6S,7S,9R)-7-methoxy-4,12-diphenyl-3,5,8,11,13-pentaoxatricyclo[7.4.0.02,6]tridecane 4148-71-4 C₂₁H₂₂O₆
VC20763098 NBQX disodium 479347-86-9 C12H6N4Na2O6S
VC20756733 4-Methylphthalazin-1(2H)-one 5004-48-8 C9H8N2O
VC20757440 Araneosol 50461-86-4 C19H18O8
VC20763037 1,2,3,4-Tetrahydroisoquinolin-4-ol 51641-23-7 C9H11NO
VC20762260 D-Lactose monohydrate 64044-51-5 C12H22O11.H2O
C12H24O12
VC20762250 4-Guanidinobenzoyl Chloride, Hydrochloride 7035-79-2 C8H9Cl2N3O
VC20763056 (R,S)-1-Tosyl Glycerol 73073-07-1 C10H14O5S
VC20758218 tert-Butyl (5-bromopentyl)carbamate 83948-54-3 C10H20BrNO2
VC20758121 Amodiaquine 86-42-0 C20H22ClN3O
VC20762666 3,4-Dimethoxy[7-13C]-benzoic Acid 90140-57-1 C9H10O4